Cas no 53704-79-3 (1H-Imidazole, 5-phenyl-1-(phenylmethyl)-)
53704-79-3 structure
Product Name:1H-Imidazole, 5-phenyl-1-(phenylmethyl)-
CAS No:53704-79-3
MF:C16H14N2
MW:234.295763492584
CID:356599
PubChem ID:10444038
Update Time:2025-04-19
1H-Imidazole, 5-phenyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 5-phenyl-1-(phenylmethyl)-
- 1-benzyl-5-phenylimidazole
- 1-benzyl-5-phenyl-1H-imidazole
- PD179530
- BDBM24655
- 53704-79-3
- 4-phenylimidazole (4-PI) derivative, 27
- AKOS015905520
- SCHEMBL1501929
- CHEMBL463582
- AWZYHJQWJWUOHS-UHFFFAOYSA-N
- DTXSID30440036
-
- Inchi: 1S/C16H14N2/c1-3-7-14(8-4-1)12-18-13-17-11-16(18)15-9-5-2-6-10-15/h1-11,13H,12H2
- InChI Key: AWZYHJQWJWUOHS-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 234.11582
- Monoisotopic Mass: 234.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Imidazole, 5-phenyl-1-(phenylmethyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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